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Compound of Interest

Compound Name: LL320

Cat. No.: B12380919

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of LORD 320, a two-component epoxy adhesive. The following
information is intended for researchers, scientists, and drug development professionals to
ensure safe and effective use in a laboratory setting.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are critical to minimize exposure
and ensure safety when handling LORD 320. The following table summarizes the required
PPE.
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Personal Protective

Specifications and

Body Part .
Equipment Remarks
Safety glasses with side Required where splashing may
Eyes/Face ) )
shields or chemical goggles occur.[1]
Choose gloves in consultation
Neoprene, nitrile, or rubber with the supplier for
Hands ) )
gloves information on breakthrough
time.[1][2]
Ski Disposable or impervious To prevent any possibility of
in

clothing/apron

skin contact.[1][2]

Respiratory

NIOSH-approved air-purifying

organic vapor respirator

Use if occupational exposure
limits are exceeded or in poorly
ventilated areas. For
emergency situations or
confined spaces, an approved
air-supplied respirator is

necessary.[1][2]

Handling and Disposal Protocols

Adherence to standardized procedures for handling and disposal is mandatory to maintain a

safe laboratory environment.

Health Hazard Summary

LORD 320 is classified with the following hazards:

Causes skin irritation.[2]

May cause an allergic skin reaction.[2]
Causes serious eye irritation.[2]

Toxic to aquatic life with long-lasting effects.[2]
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» Vapors may be harmful and can affect the brain or nervous system, causing dizziness,
headache, or nausea.[1]

Experimental Protocol: Safe Handling of LORD 320

This protocol outlines the step-by-step methodology for the safe use of LORD 320 adhesive.
1. Preparation:

o Ensure all safety precautions have been read and understood before handling.[1]

o Work in a well-ventilated area.[2]

e Don the appropriate PPE as specified in the table above.

» Prepare surfaces to be bonded by cleaning with a solvent to remove contaminants like
grease, oil, and dust.[3][4]

2. Mixing:

o Dispense the correct volumetric ratio (1:1) of resin and hardener.[5]

e Thoroughly mix the two components until the color and consistency are uniform. Avoid
whipping excessive air into the mixture.[3][4]

» Be aware of the exothermic reaction which can shorten the working time. Mixing smaller
quantities will minimize heat buildup.[3][6]

3. Application:

o Apply the mixed adhesive to the prepared surfaces using a spatula, brush, or automated
dispensing equipment.[4]

 Join the parts, applying only enough pressure to ensure good surface wetting.[4]

4. Curing:

o The adhesive will cure to full strength in approximately 24 hours at room temperature
(65°F/18°C or higher).[3][4]

» For faster processing, the cure can be accelerated with heat. At 180°F (82°C), full strength

can be achieved in 45-60 minutes.[4][5]

5. Cleanup:
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Clean excess uncured adhesive from equipment and bonded assemblies using hot water
and detergent or an organic solvent like ketones.[3][4]
For cured adhesive, heat it to 400°F (204°C) or above to soften it for easier removal.[3][4]

. Disposal:

Uncured product should be disposed of as hazardous waste in accordance with local and
national regulations.[2]

Contaminated packaging should be handled in the same manner as the product itself.[2]
Fully cured product residues are generally not considered hazardous waste.[2]

Do not discharge into drains, soil, or water bodies.[2]

Emergency Procedures

Skin Contact: Remove contaminated clothing and wash the skin thoroughly with soap and
water. If irritation or a rash occurs, seek medical attention.[1][2]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Remove contact
lenses if present and easy to do so. If eye irritation persists, get medical attention.[1][2]

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[1]

[2]
Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Spills: Avoid contact with the spilled material. Ventilate the area. Wear appropriate PPE and
collect the spillage with an absorbent material. Place in a suitable container for disposal.[2]

Visual Workflow for Safe Handling

The following diagram illustrates the logical steps for the safe handling of LORD 320.
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2. Mixing
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3. Application
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5. Cleanup
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Emergency Procedures

6. Disposal - Skin/Eye Contact

- Uncured: Hazardous Waste
- Cured: Non-Hazardous

- Inhalation/Ingestion
- Spills
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Caption: Workflow for the safe handling of LORD 320 epoxy adhesive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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